2,2,2-trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide

• IUPAC Name: 2,2,2-trifluoro-N-[2-(2-hydroxy-3,5-dinitrophenyl)ethyl]acetamide
• InChI: InChI=1S/C10H8F3N3O6/c11-10(12,13)9(18)14-2-1-5-3-6(15(19)20)4-7(8(5)17)16(21)22/h3-4,17H,1-2H2,(H,14,18)
• InChI Key: WZAQNOUVPIHSTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1CCNC(=O)C(F)(F)F)O)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C10H8F3N3O6
• DSSTOX Substance ID: DTXSID201168514
• Molecular Weight: 323.18 g/mol
• CAS RN: 1161880-89-2

Description

2,2,2-Trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide, or TFDA, is a synthetic compound that has been gaining increasing attention in the scientific community due to its various applications in research and development. TFDA is a highly versatile compound, with a wide range of potential uses in laboratory experiments, drug development, and other applications.

Scientific Research Applications

TFDA has been used in a variety of scientific research applications. One of its most common applications is in the synthesis of pharmaceuticals, where it can be used as an intermediate in the formation of a variety of drugs. Additionally, TFDA has been used in the synthesis of organic compounds, in the production of polymers, and as a catalyst in organic reactions.

Mechanism of Action

TFDA is a highly reactive compound that is capable of forming strong covalent bonds with other molecules. This property makes TFDA an ideal compound for use in the formation of pharmaceuticals, as it can form strong bonds with a wide range of organic molecules. Additionally, TFDA can form strong hydrogen bonds with other molecules, allowing it to act as a catalyst in organic reactions.
Biochemical and Physiological Effects
TFDA has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, TFDA has been shown to inhibit the growth of cancer cells, as well as to reduce inflammation. Additionally, TFDA has been shown to have anti-bacterial and anti-fungal properties, making it a useful compound for the treatment of infections.

Advantages and Limitations for Lab Experiments

TFDA is a highly versatile compound, with a wide range of potential uses in laboratory experiments. Its ability to form strong covalent bonds with other molecules makes it ideal for use in the synthesis of pharmaceuticals and other organic compounds. Additionally, its ability to form hydrogen bonds makes it a useful catalyst in organic reactions. However, TFDA is also limited by its reactivity, as it can be easily degraded by heat or light.

Future Directions

The potential applications of TFDA are vast, and there are a number of future directions for research. One potential direction is to explore the use of TFDA in the synthesis of new drugs, as its ability to form strong bonds with other molecules makes it an ideal compound for drug synthesis. Additionally, further research could be conducted to explore the potential applications of TFDA in other fields, such as polymer synthesis and organic reactions. Finally, further research could be conducted to explore the biochemical and physiological effects of TFDA, as well as to investigate the potential side effects of its use.